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Compound of Interest

Compound Name: 2,3-Dimethoxytoluene

Cat. No.: B057066

Technical Support Center: 2,3-Dimethoxytoluene

This guide provides essential information for the safe handling and disposal of 2,3-
Dimethoxytoluene waste, tailored for researchers, scientists, and drug development
professionals.

Frequently Asked Questions (FAQSs)

What is 2,3-Dimethoxytoluene?

2,3-Dimethoxytoluene (also known as 3-Methylveratrole) is an organic compound with the
chemical formula CoH120:2.[1][2] It is a colorless to pale yellow liquid with a pleasant aromatic
odor.[1] Due to its chemical structure, it is often used in organic synthesis as an intermediate
for more complex molecules.[1][3]

What are the primary hazards associated with 2,3-Dimethoxytoluene?
The primary hazards include:

o Skin Irritation: Causes skin irritation (H315).[4]

o Eye Irritation: Causes serious eye irritation (H319).[4]

o Respiratory Irritation: May cause respiratory irritation (H335).[5] It is classified as a
combustible liquid.[5]
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What personal protective equipment (PPE) should | use when handling this chemical?

To ensure safety, the following PPE is recommended:

Eye Protection: Chemical safety goggles or faceshields.
Hand Protection: Chemically resistant gloves.

Respiratory Protection: In poorly ventilated areas, use a NIOSH-approved respirator such as
a dust mask type N95 (US).

Protective Clothing: A lab coat or other suitable protective clothing should be worn.[6]

How should 2,3-Dimethoxytoluene be stored?

Store the chemical in a tightly closed container in a dry, cool, and well-ventilated area.[4][5]

Keep it away from heat, sparks, open flames, and other ignition sources.[5] It should be stored

away from strong oxidizing agents and strong bases.[7]

Troubleshooting Guides

Q: What should | do in case of a small spill of 2,3-Dimethoxytoluene in the lab?

A: For a small spill:

Ensure Proper Ventilation: Work in a well-ventilated area or a chemical fume hood.[4]
Wear Appropriate PPE: Put on your safety goggles, gloves, and lab coat.
Contain the Spill: Use an inert absorbent material like vermiculite, dry sand, or earth.

Collect the Waste: Carefully scoop the absorbed material into a suitable container for
chemical waste.

Clean the Area: Wash the spill area with soap and water.

Dispose of Waste: Label the waste container and dispose of it as hazardous chemical waste
according to your institution's guidelines.[8][9]
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Q: | see some residue in my "empty" 2,3-Dimethoxytoluene container. How do | dispose of it?

A: Empty containers of 2,3-Dimethoxytoluene must be handled carefully:

Triple Rinse: Rinse the container with a suitable solvent (e.g., acetone or ethanol) at least
three times.[8][9]

Collect Rinsate: The rinsate must be collected and disposed of as hazardous chemical
waste.[8][9] Do not pour it down the drain.[10]

Deface the Label: Completely remove or deface the original label on the container.[3][9]

Final Disposal: After rinsing and drying, the container can typically be disposed of with
regular lab glass or plastic waste, but always follow your institution's specific guidelines.[8]

Q: How do | dispose of waste containing 2,3-Dimethoxytoluene from my experiment?

A: All waste streams containing 2,3-Dimethoxytoluene must be treated as hazardous waste.

Segregate Waste: Do not mix this waste with other incompatible waste streams. Keep
halogenated and non-halogenated solvent wastes separate to avoid higher disposal costs.
[10]

Use a Designated Waste Container: Collect the waste in a clearly labeled, leak-proof
container with a tight-fitting cap.[8][9]

Label Correctly: The label should clearly state "Hazardous Waste" and list all chemical
constituents by their full names.[9]

Arrange for Pickup: Store the waste container in a designated satellite accumulation area
and arrange for its disposal through your institution's Environmental Health and Safety (EHS)
office.[8][9]

Data Presentation

Table 1: Physicochemical Properties of 2,3-Dimethoxytoluene
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Property

Value

CAS Number

4463-33-6[11]

Molecular Formula

CoH1202[2]

Molecular Weight 152.19 g/mol [4]

Appearance Colorless to pale yellow liquid[1]

Boiling Point 202-203 °C[4]

Density 1.025 g/mL at 25 °C[4]

Flash Point 86 °C (186.8 °F) - closed cup[11]

Solubility Soluble in organic solvents like ethanol and

ether; limited solubility in water.[1][6]

Vapor Pressure

0.438 mmHg @ 25 °C (estimated)[6]

Experimental Protocols

Protocol: Quenching a Reaction and Waste Disposal

This protocol outlines the safe handling and disposal steps for a hypothetical reaction workup

involving 2,3-Dimethoxytoluene as a starting material.

Objective: To safely quench a reaction mixture and properly segregate and dispose of the

resulting waste streams.

Materials:

Extraction solvent (e.g., ethyl acetate).

Reaction mixture containing 2,3-Dimethoxytoluene.

Quenching agent (e.g., saturated aqueous sodium bicarbonate).

Drying agent (e.g., anhydrous magnesium sulfate).
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o Designated hazardous waste containers (for aqueous and organic waste).
o Appropriate PPE (goggles, lab coat, gloves).
Procedure:

o Preparation: Conduct all operations within a certified chemical fume hood. Ensure
designated and properly labeled waste containers for agueous and organic waste are
accessible.

o Reaction Quenching: Slowly add the quenching agent to the reaction mixture while stirring.
Be cautious of any potential gas evolution or exothermic reaction.

e Liquid-Liquid Extraction:
o Transfer the quenched mixture to a separatory funnel.
o Add the extraction solvent (ethyl acetate) and gently mix, venting the funnel frequently.
o Allow the layers to separate.
o Waste Segregation:
o Drain the lower aqueous layer into the designated "Aqueous Hazardous Waste" container.

o Drain the upper organic layer, containing the product and solvent, into a separate flask for
further processing.

e Drying and Filtering:
o Add the drying agent to the collected organic layer.

o Filter the mixture to remove the drying agent. The used drying agent is now contaminated
and must be disposed of as solid chemical waste. Place it in a labeled solid waste
container.

e Solvent Removal: If the solvent is to be removed via rotary evaporation, ensure the solvent
trap is functioning correctly to capture volatile organic compounds. The collected solvent in
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the trap must be disposed of as hazardous organic waste.

e Final Waste Disposal:

o Ensure all waste containers are securely capped and properly labeled with all
constituents.

o Move the sealed waste containers to your lab's designated satellite accumulation area for
pickup by EHS.

Visualizations
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Caption: Workflow for Safe Handling and Disposal of 2,3-Dimethoxytoluene.
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Caption: Troubleshooting Decision Tree for a 2,3-Dimethoxytoluene Spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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